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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B10765891 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the structure, chemical

properties, and mechanism of action of Lasalocid, a polyether ionophore antibiotic.

Chemical Structure and Identification
Lasalocid is a polyketide-derived antibiotic produced by the fermentation of Streptomyces

lasaliensis.[1][2] It is classified as a carboxylic ionophore, a group of lipid-soluble molecules

that transport ions across biological membranes.[3][4] The structure of Lasalocid is complex,

featuring multiple chiral centers and several cyclic ether rings arranged in a rigid three-

dimensional framework, which results in stereoisomerism.[2] Lasalocid A is the primary

homologue, though related substances (B, C, D, and E) can also be present.[5][6]

IUPAC Name: 6-[(3R,4S,5S,7R)-7-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyl-5-hydroxy-6-

methyloxan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-

methylbenzoic acid[3]

Synonyms: Lasalocid A, Antibiotic X-537A, Ionophore X-537A[3][7]

Chemical Structure of Lasalocid Figure 1: 2D Chemical Structure of Lasalocid A.
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The key physicochemical properties of Lasalocid and its commonly used sodium salt are

summarized below. These properties are critical for its formulation, delivery, and biological

activity.

Property
Value (Lasalocid
Acid)

Value (Lasalocid
Sodium)

Reference(s)

Molecular Formula C₃₄H₅₄O₈ C₃₄H₅₃NaO₈ [8][9]

Molecular Weight 590.80 g/mol 612.77 g/mol [7][9]

Appearance -
White to brown

powder
[2]

Melting Point 110-114 °C
175-185 °C (with

decomposition)
[8][9]

pKa (predicted) 6.4 - [3]

Solubility
Soluble in methanol,

ethanol, DMSO, DMF.

Soluble in methanol,

ethanol, DMSO, DMF.
[7]

Optical Activity
[α]/D²⁵ -7.55°

(methanol)

[α]/D -28±3°, c = 1 in

methanol
[8][9]

Mechanism of Action: Ionophore Activity
Lasalocid functions by binding and transporting cations across lipid membranes, disrupting the

electrochemical gradients essential for cellular function.[4] Unlike some ionophores that form

channels, Lasalocid acts as a mobile carrier. Its broad specificity allows it to form neutral,

lipophilic complexes with both monovalent (e.g., Na⁺, K⁺) and divalent (e.g., Ca²⁺, Mg²⁺)

cations.[1][10]

The process begins at the membrane interface where the acyclic form of Lasalocid's

carboxylate group interacts with a cation.[11] This triggers a conformational change, causing

the molecule to fold into a cyclic structure that encapsulates the ion. This complex masks the

ion's charge, allowing it to diffuse across the nonpolar interior of the membrane.[11] Upon

reaching the opposite side, the complex re-equilibrates with the polar environment, causing

Lasalocid to revert to its acyclic form and release the cation.[11] This disruption of ionic
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homeostasis leads to osmotic lysis and cell death in susceptible organisms, such as coccidia

protozoa.[2][4]
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Caption: Lasalocid-mediated cation transport across a cell membrane.

Experimental Protocols
The quantification of Lasalocid in various matrices, such as animal feed and tissues, is crucial

for efficacy and safety monitoring. High-Performance Liquid Chromatography (HPLC) is a

widely adopted analytical technique.

Determination of Lasalocid in Animal Feed by HPLC with
Fluorescence Detection
This method, based on a collaborative study, is suitable for analyzing Lasalocid in premixes

and complete animal feeds.[12][13]

1. Sample Extraction:

Weigh a homogenized feed sample.
Add 0.5% HCl acidified methanol as the extraction solvent.[12]
Sonicate the mixture in a heated water bath (e.g., 40°C) for approximately 20 minutes to
facilitate extraction.[12][13]
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Place the sample on a mechanical shaker for 1 hour.[12] For some protocols, samples are
stored overnight and shaken again briefly the next day to ensure complete extraction.[12][13]

2. Sample Preparation:

If necessary, dilute the sample extract with the extraction solvent to bring the concentration
within the calibration range.[12]
Filter the extract through a syringe filter (e.g., 0.45 μm) to remove particulate matter before
injection.[14]

3. Chromatographic Analysis:

System: Reversed-phase HPLC.
Column: C18 column or equivalent.[15]
Detection: Fluorescence detector.[15]
Wavelengths: Excitation at 314 nm and Emission at 418 nm.[12][13]
Quantification: Determine the concentration of Lasalocid A and other homologues by
comparing peak areas to those of analytical standards.[13]

Click to download full resolution via product page

start [label="Start:\nHomogenized Feed Sample", shape=ellipse,

fillcolor="#34A853"]; extraction [label="1. Extraction\n- Add 0.5% HCl

in Methanol\n- Sonicate (20 min, 40°C)\n- Shake (1 hr)"]; dilution

[label="2. Dilution (If Necessary)", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; filtration [label="3.

Filtration (0.45 µm filter)"]; hplc [label="4. RP-HPLC Analysis"];

detection [label="5. Fluorescence Detection\n(Ex: 314 nm, Em: 418

nm)"]; quant [label="6. Quantification\n(vs. Standards)"]; end

[label="End:\nLasalocid Concentration", shape=ellipse,

fillcolor="#EA4335"];

start -> extraction; extraction -> dilution; dilution -> filtration

[label="Proceed"]; filtration -> hplc; hplc -> detection; detection ->

quant; quant -> end; }

Caption: Experimental workflow for HPLC analysis of Lasalocid in feed.
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Stability and Storage

Lasalocid sodium is stable, with studies on feed additives showing no

significant decrease in content after 24 months of storage at 25°C and

60% relative humidity. Standard stock solutions of Lasalocid in

methanol are reported to be stable for up to 3 months when

refrigerated. [14]For long-term storage of the analytical-grade

compound, temperatures of 2-8°C are recommended. [9]The stability of

Lasalocid in biological matrices has been established through multiple

freeze-thaw cycles and for long-term storage at -30°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/5287868_Determination_of_lasalocid_sodium_in_animal_feeds_and_premixes_by_reversed-phase_liquid_chromatography_Collaborative_study
https://academic.oup.com/jaoac/article-abstract/91/3/479/5656054
http://lib3.dss.go.th/fulltext/Journal/analyst/analyst2000/no.12/12,vol.125%202000p2196-2200.pdf
https://pubmed.ncbi.nlm.nih.gov/24288505/
https://pubmed.ncbi.nlm.nih.gov/24288505/
https://pubmed.ncbi.nlm.nih.gov/24288505/
https://www.benchchem.com/product/b10765891#lasalocid-structure-and-chemical-properties
https://www.benchchem.com/product/b10765891#lasalocid-structure-and-chemical-properties
https://www.benchchem.com/product/b10765891#lasalocid-structure-and-chemical-properties
https://www.benchchem.com/product/b10765891#lasalocid-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10765891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

